2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C15H18FN3O3/c1-2-18-7-8-19(15(22)14(18)21)10-13(20)17-9-11-3-5-12(16)6-4-11/h3-6H,2,7-10H2,1H3,(H,17,20)
• InChI Key: KAQJHAQQNPTSGT-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)CC(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C15H18FN3O3
• Molecular Weight: 307.32 g/mol

Description

2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-fluorobenzyl)acetamide, also known as EF24, is a synthetic compound that has been extensively studied for its potential therapeutic applications. EF24 is a curcumin analog that has been shown to possess potent anti-inflammatory, anti-cancer, and neuroprotective properties.

Scientific Research Applications

Synthesis Techniques and Chemical Derivatives

The synthesis of chiral non-racemic derivatives, including dioxopiperazine compounds, has been reported, showing the potential for creating substances with specific biological activities. Starting with proteinogenic amino acids, researchers have developed methods for the high-yielding synthesis of chiral non-racemic 3-(dioxopiperazin-2-yl)propionates. These methods allow for the introduction of various substituents, demonstrating the versatility and potential for targeted synthesis of chemical compounds for specific research applications (Weigl & Wünsch, 2002).

Potential Biological Activities

Research into the biological activities of synthesized compounds has led to the discovery of potential therapeutic agents. For example, studies on ketopiperazines have identified compounds with activity as histamine H3 antagonists, offering insights into their potential as non-brain-penetrant therapeutic agents. These compounds have shown high selectivity over other receptors and minimal drug-drug interaction potential, indicating their promise for further development (Procopiou et al., 2007).

Additionally, derivatives of 4-oxo-thiazolidine and benzothiazole have been synthesized and evaluated for antimicrobial and anticonvulsant activities, respectively. These studies not only highlight the potential therapeutic uses of these compounds but also contribute to the understanding of their mechanisms of action (Patel, Mistry, & Desai, 2009); (Liu, Zhang, Jin, & Quan, 2016).